Cas no 134705-49-0 (2,4,6,8-Tetrachlorodibenzothiophene)
134705-49-0 structure
Product Name:2,4,6,8-Tetrachlorodibenzothiophene
CAS No:134705-49-0
MF:C12H4Cl4S
MW:322.03715801239
CID:1236350
PubChem ID:179293
Update Time:2025-09-27
2,4,6,8-Tetrachlorodibenzothiophene Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6,8-tetrachlorodibenzo[b,d]thiophene
- 2,4,6,8-tetrachlorodibenzothiophene
- DTXSID50158888
- Dibenzothiophene, 2,4,6,8-tetrachloro-
- 2,4,6,8-TCDT
- 134705-49-0
- 2,4,6,8-Tetrachlorodibenzothiophene
-
- Inchi: 1S/C12H4Cl4S/c13-5-1-7-8-2-6(14)4-10(16)12(8)17-11(7)9(15)3-5/h1-4H
- InChI Key: XDHNCYZIZUPLLK-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC2=C1SC1C(=CC(=CC2=1)Cl)Cl)Cl
Computed Properties
- Exact Mass: 321.876
- Monoisotopic Mass: 319.879
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- Density: 1.651
- Boiling Point: 455.3°C at 760 mmHg
- Flash Point: 295.5°C
- Refractive Index: 1.756
2,4,6,8-Tetrachlorodibenzothiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T798265-1mg |
2,4,6,8-Tetrachlorodibenzothiophene |
134705-49-0 | 1mg |
$207.00 | 2023-05-17 | ||
| TRC | T798265-10mg |
2,4,6,8-Tetrachlorodibenzothiophene |
134705-49-0 | 10mg |
$1642.00 | 2023-05-17 |
2,4,6,8-Tetrachlorodibenzothiophene Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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